Cas no 1351392-75-0 (4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester)

• Product Name: 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester
• CAS No: 1351392-75-0
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 1059331
• PubChem ID: 73554421
• Update Time: 2025-10-18

4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1-(2-(benzyloxy)ethyl)-1H-pyrazole-5-carboxylate
• 4-Amino-1-[2-(phenylmethoxy)ethyl]-1H-pyrazole-5-carboxylic Acid Methyl Ester
• methyl 4-amino-2-(2-phenylmethoxyethyl)pyrazole-3-carboxylate
• DB-305467
• 4-Amino-2-(2-benzyloxy-ethyl)-2H-pyrazole-3-carboxylic acid methyl ester
• Methyl4-amino-1-(2-(benzyloxy)ethyl)-1H-pyrazole-5-carboxylate
• 1351392-75-0
• 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester

• Inchi： 1S/C14H17N3O3/c1-19-14(18)13-12(15)9-16-17(13)7-8-20-10-11-5-3-2-4-6-11/h2-6,9H,7-8,10,15H2,1H3
• InChI Key： QPLDIJYLJJPPJG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1C(C(=O)OC)=C(C=N1)N

Computed Properties

• Exact Mass: 275.127
• Monoisotopic Mass: 275.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester

4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1351392-75-0, known as 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery and development.

Pyrazole derivatives have been extensively researched due to their unique structural properties and ability to interact with various biological targets. The 4-amino group in this compound plays a crucial role in its reactivity and bioavailability, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound as a precursor for developing novel antimicrobial agents, particularly against drug-resistant bacterial strains.

The methyl ester group attached to the pyrazole ring enhances the compound's stability and solubility, which are critical factors for its application in pharmaceutical formulations. Additionally, the presence of the phenylmethoxy substituent introduces electronic and steric effects that can modulate the compound's interaction with biological systems. This makes it an attractive candidate for exploring targeted drug delivery systems and enzyme inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the bioisosteric replacements and QSAR models for this compound, providing deeper insights into its pharmacokinetic properties. For instance, studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling invasive weed species without causing significant harm to crops or soil microbiota. These findings underscore its potential as an eco-friendly alternative to conventional herbicides.

The synthesis of 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields while minimizing by-products, making it feasible for large-scale production. The use of microwave-assisted synthesis has further accelerated the reaction process, reducing production time and costs.

From a materials science perspective, this compound has been explored as a building block for constructing advanced materials such as polymer-based sensors and nanoporous membranes. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties for specific applications.

In conclusion, 4-Amino-1-2-(phenylmethoxy)ethyl-1H-pyrazole-5-carboxylic Acid Methyl Ester (CAS No. 1351392-75-0) is a versatile compound with multifaceted applications across various industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing innovative solutions in pharmaceuticals, agriculture, and materials science.